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Compound of Interest

Compound Name: (4-Chlorothiophen-2-yl)methanol

Cat. No.: B1530541

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Chlorothiophen-2-yl)methanol is a substituted thiophene derivative of interest in medicinal
chemistry and materials science. A thorough understanding of its physical properties is
fundamental for its application in synthesis, formulation, and biological screening. This
technical guide provides a summary of the available computed physical data for (4-
Chlorothiophen-2-yl)methanol and outlines detailed experimental protocols for the
determination of its key physical properties. Due to a lack of available experimental data in
peer-reviewed literature and commercial supplier documentation, this guide emphasizes the
established methodologies for characterizing such compounds.

Data Presentation

While specific experimental data for (4-Chlorothiophen-2-yl)methanol is not readily available,
computed properties provide valuable estimates. The following table summarizes the computed
data available from public databases.[1]
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Property Value Source
Molecular Formula C5H5CIOS PubChem[1]
Molecular Weight 148.61 g/mol PubChem[1]
XLogP3-AA (Lipophilicity) 1.4 PubChem[1]
Topological Polar Surface Area  48.5 A2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 147.9749636 Da PubChem[1]
Monoisotopic Mass 147.9749636 Da PubChem[1]

Experimental Protocols

The following sections detail standard experimental methodologies for determining the primary
physical properties of a novel or uncharacterized organic compound like (4-Chlorothiophen-2-
yl)methanol.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound.[2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[4]

Spatula

Mortar and pestle (if the sample consists of large crystals)

Procedure:
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Ensure the (4-Chlorothiophen-2-yl)methanol sample is dry and finely powdered. If
necessary, gently grind the crystals in a mortar and pestle.[3]

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.[4][5]

Place the capillary tube into the heating block of the melting point apparatus.[2]

If the approximate melting point is unknown, perform a rapid heating to get a rough estimate.

For an accurate measurement, start heating at a rate that allows the temperature to rise
slowly, approximately 1-2°C per minute, as the estimated melting point is approached.[2]

Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range) and the temperature at which the entire solid has turned into a clear liquid
(the end of the melting range).[2][6]

A sharp melting range (typically 1-2°C) is indicative of a pure compound.[2]

Boiling Point Determination

For liquid compounds, the boiling point is a key physical constant.[7][8][9]

Apparatus:

Thiele tube or a small-scale distillation apparatus[7][8]

Small test tube or fusion tube[7][8]

Capillary tube (sealed at one end)[7][8]

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or silicone oil for the heating bath

Procedure (Thiele Tube Method):
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e Place a small amount (a few milliliters) of liquid (4-Chlorothiophen-2-yl)methanol into a
small test tube.[7][9]

 Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

[71L8]

» Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

e Suspend the assembly in a Thiele tube filled with a heating 0il.[10]
o Gently heat the side arm of the Thiele tube.[10]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
e Remove the heat source and allow the apparatus to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is the boiling point
of the substance.[10]

Density Determination

The density of a liquid can be determined by measuring its mass and volume.[11][12]
Apparatus:

e Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)[11]

e Analytical balance

o Pipette

Procedure:

o Carefully clean and dry a pycnometer or a small volumetric flask.
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» Weigh the empty, dry container on an analytical balance and record the mass.[11]

« Fill the container to the calibration mark with (4-Chlorothiophen-2-yl)methanol, ensuring
there are no air bubbles.

» Weigh the filled container and record the mass.

e The mass of the liquid is the difference between the filled and empty container masses.
o The volume of the liquid is the calibrated volume of the pycnometer or flask.

» Calculate the density using the formula: Density = Mass / Volume.[11][12]

e The measurement should be performed at a constant, recorded temperature, as density is
temperature-dependent.[12]

Solubility Assessment

Determining the solubility of a compound in various solvents provides insight into its polarity
and potential for use in different solvent systems.[13][14][15][16]

Apparatus:
e Small test tubes
o Graduated cylinder or pipettes

e Arange of solvents (e.g., water, ethanol, acetone, diethyl ether, toluene, 5% aqueous HCI,
5% aqueous NaOH)[13][14]

Procedure:

e Place a small, measured amount of (4-Chlorothiophen-2-yl)methanol (e.g., 10 mg of solid
or 20 pL of liquid) into a series of small test tubes.

e To each tube, add a small volume (e.g., 0.5 mL) of a different solvent.[17]

 Vigorously shake or vortex each tube for a set period (e.g., 1-2 minutes).[14]
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o Observe whether the compound has dissolved completely, partially, or not at all.
e Record the solubility as soluble, partially soluble, or insoluble for each solvent.
e For aqueous solutions, the pH can be checked to see if the compound is acidic or basic.[15]

Mandatory Visualization

The following diagram illustrates a general workflow for the characterization of a newly
synthesized chemical compound, such as (4-Chlorothiophen-2-yl)methanol.

General Workflow for Chemical Compound Characterization
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General workflow for characterizing a new chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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